![molecular formula C9H14N2O2 B3022002 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid CAS No. 957491-07-5](/img/structure/B3022002.png)
2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid
Overview
Description
2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid is a chemical compound with the molecular formula C8H12N2O2 . It is also known by other names such as 2-(3,5-dimethylpyrazol-1-yl)propanoic Acid and 2-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid .
Molecular Structure Analysis
The molecular structure of 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid consists of a butyric acid chain with a 3,5-dimethylpyrazol group attached. The InChI string for this compound is InChI=1S/C8H12N2O2/c1-5-4-6(2)10(9-5)7(3)8(11)12/h4,7H,1-3H3,(H,11,12) .Physical And Chemical Properties Analysis
The molecular weight of 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid is 168.19 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 2 . The exact mass is 168.089877630 g/mol . The topological polar surface area is 55.1 Ų .Scientific Research Applications
- Significance : The coordination between the ligand, chemical inhibitors, and metal ions (e.g., Mg²⁺ and Mn²⁺) influences the formation of bimetallic complexes, which can impact enzyme activity and electron transfer processes .
- Significance : Researchers explore these ligands for enzyme/drug interactions, electron transfer, and water activation involving remote metallic atoms .
- Impact : Such organometallic compounds may either promote or block enzyme activity, making them valuable in catalysis .
- Relevance : Understanding its coordination behavior with metal ions informs drug development strategies .
- Findings : The crystal structure reveals potential pockets for coordinating metal atoms, enhancing our understanding of ligand behavior .
Metal Coordination and Bimetallic Complexes
Bioorganometallic Chemistry
Catalysis and Activation of Water Molecules
Drug Design and Targeted Therapies
Crystallography and Structural Studies
Synthetic Chemistry and Aza-Michael Reactions
properties
IUPAC Name |
2-(3,5-dimethylpyrazol-1-yl)butanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c1-4-8(9(12)13)11-7(3)5-6(2)10-11/h5,8H,4H2,1-3H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CONQUOLOKOQXAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1C(=CC(=N1)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60411754 | |
Record name | 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60411754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid | |
CAS RN |
7007-11-6 | |
Record name | 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60411754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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